BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-Depth Technical Guide to Laurylamine
Hydrochloride (CAS 929-73-7)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Laurylamine hydrochloride

Cat. No.: B1198900

For Researchers, Scientists, and Drug Development Professionals

Core Chemical Information

Laurylamine hydrochloride, also known as dodecylamine hydrochloride, is a primary aliphatic
amine salt with the CAS number 929-73-7.[1][2] This white, solid organic compound is
characterized by a 12-carbon aliphatic chain attached to a protonated amine group, paired with
a chloride anion.[1] Its amphiphilic nature, possessing both a hydrophobic dodecyl tail and a
hydrophilic amine head, underpins its diverse applications, notably as a cationic surfactant.[3]

[4]

Physicochemical Properties

A summary of the key physicochemical properties of laurylamine hydrochloride is presented
in the table below.
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Property Value Source(s)

Molecular Formula C12H2s8CIN [11[31[5]

Molecular Weight 221.81 g/mol [11[31[61[7]

Appearance White to off-white solid/powder  [1][2]

Melting Point 186-188 °C [7]

Boiling Point 247-249 °C [1]
Moderately soluble in water

Solubility (approx. 78 mg/L at 25 °C), [1107]

soluble in methanol.

Vapor Pressure

7.62 x 10~ mm Hg

[2]

Chemical Identifiers

For unambiguous identification in databases and literature, the following identifiers are

assigned to laurylamine hydrochloride.
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Identifier Type Identifier Source(s)
CAS Number 929-73-7 (1131516171
EC Number 213-205-7 [5]1[6]
PubChem CID 13582 [8]
ChEMBL ID CHEMBL113050 [5][6]
INChl=1S/C12H27N.CIH/c1-2-
InChl 3-4-5-6-7-8-9-10-11-12-13;/h2-  [1][5][7]
13H2,1H3;1H
TWFQJFPTTMIETC-
InChlKey [11[51[7]

UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCCCCCINH3+].
[Cl]

[8]

Synonyms

Dodecylamine hydrochloride,
n-Dodecylammonium chloride,
Laurylammonium

hydrochloride

[11(2]3][6]

Synthesis and Chemical Reactions
Synthesis of n-Dodecylamine Hydrochloride

A common laboratory-scale synthesis involves the direct reaction of dodecylamine with

hydrochloric acid.[1]

Experimental Protocol:

o Materials: Dodecylamine, Methylene chloride, Anhydrous hydrogen chloride, Phosphorus

pentoxide.

e Procedure:

o Dissolve 85 g (0.46 mol) of dodecylamine in 500 mL of methylene chloride.
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Cool the solution to 0 °C in an ice bath.

[e]

o

Saturate the solution with anhydrous hydrogen chloride gas over a period of 45 minutes.

[¢]

A white, crystalline solid of n-dodecylamine hydrochloride will precipitate.

[¢]

Separate the solid by filtration.

[e]

Dry the product in a vacuum desiccator over phosphorus pentoxide.

« Yield: This method can provide a high yield of approximately 95.5% (97.5 g).[9]

Another synthetic route involves the reduction of 1-azidododecane.[1]

Chemical Reactivity

Laurylamine hydrochloride exhibits reactivity typical of an amine salt.

Basicity: It acts as a weak base and will neutralize acids in exothermic reactions to form the
corresponding salts and water.[1]

e Hydrolysis: In aqueous solutions, it can undergo hydrolysis to form dodecylamine and
hydrochloric acid.[1]

¢ Reaction with Oxidizing Agents: It can react with strong oxidizing agents, which may produce
hazardous byproducts such as carbon monoxide and nitrogen oxides.[1][3]

 Stability: The compound is generally stable under normal conditions.[3] However, under
alkaline conditions, the free amine (dodecylamine) will precipitate.[3]

Applications in Research and Development

The unique physicochemical properties of laurylamine hydrochloride make it a versatile
compound in various scientific and industrial applications.

Surfactant and Emulsifying Agent

As a cationic surfactant, laurylamine hydrochloride is effective at reducing surface tension.[3]
This property is fundamental to its use as an emulsifying and dispersing agent.[3] The critical
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micelle concentration (CMC) is a key parameter for surfactants, representing the concentration
at which micelle formation begins.[10] While the specific CMC for laurylamine hydrochloride
is not readily available in the provided search results, the CMC of similar long-chain
alkylamines is known to be influenced by factors such as chain length and the nature of the
head group.

Corrosion Inhibition

Laurylamine hydrochloride is an effective corrosion inhibitor, particularly for carbon steel in
acidic environments.[1]

Mechanism of Action:

The primary mechanism of inhibition is the adsorption of the dodecylamine cation onto the
metal surface.[11][12] The polar amine head group (-NHs*) interacts with the charged metal
surface, while the nonpolar hydrocarbon tail orients away from the surface. This forms a dense,
hydrophobic barrier that isolates the metal from the corrosive medium, thereby impeding both
anodic and cathodic corrosion reactions.[11] The adsorption can be a combination of
physisorption and chemisorption.[11][12]

Metal Surface (e.g., Carbon Steel)
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Corrosion inhibition by dodecylamine hydrochloride.

Experimental Protocol for Evaluation of Corrosion Inhibition:

e Weight Loss Method:

Coupon Preparation: Mechanically polish metal coupons with successive grades of
abrasive paper, rinse with deionized water, degrease with acetone or ethanol, and dry.

Initial Weighing: Accurately weigh the prepared coupons.

Immersion: Immerse the coupons in the corrosive solution with and without various
concentrations of laurylamine hydrochloride.

Exposure: Maintain the setup at a constant temperature for a specified duration (e.g., 24,
48, 72 hours).

Final Weighing: After exposure, clean the coupons to remove corrosion products and re-
weigh.

Calculations: Determine the corrosion rate and inhibition efficiency.

» Electrochemical Methods (Potentiodynamic Polarization - PDP & Electrochemical Impedance

Spectroscopy - EIS):

[e]

Cell Setup: Assemble a three-electrode cell with a working electrode (the metal sample), a
reference electrode, and a counter electrode in the test solution.

Stabilization: Allow the system to stabilize by monitoring the Open Circuit Potential (OCP).

PDP Measurement: Scan the potential and measure the resulting current to determine
corrosion potential (Ecorr) and corrosion current density (icorr).

EIS Measurement: Apply a small amplitude AC voltage over a range of frequencies to
measure the impedance of the system, providing information on the charge transfer
resistance.

Workflow for evaluating corrosion inhibitors.
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Nanoparticle Synthesis

Laurylamine hydrochloride and its free amine form, dodecylamine, are utilized as capping or
stabilizing agents in the synthesis of nanoparticles.[13][14] The amine group coordinates to the
surface of the forming nanoparticles, while the long alkyl chain provides a steric barrier,
preventing aggregation and controlling particle size and morphology.[13] For instance,
dodecylamine has been used in the synthesis of ultrasmall palladium nanoparticles.[15][16]
The concentration of dodecylamine can significantly influence the resulting nanopatrticle size
and shape.[17]

General Experimental Workflow for Nanoparticle Synthesis:
o Precursor Preparation: Dissolve the metal precursor salt in a suitable solvent.

» Addition of Capping Agent: Introduce laurylamine hydrochloride or dodecylamine to the
solution.

e Reduction: Add a reducing agent to initiate the formation of nanoparticles.

o Growth and Stabilization: Allow the nanopatrticles to grow to the desired size, with the
capping agent stabilizing their surface.

 Purification: Isolate and purify the nanoparticles through methods like centrifugation and
washing.
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General workflow for nanoparticle synthesis.

Role in Drug Development and Delivery

Laurylamine hydrochloride is mentioned as an organic intermediate in drug development.[1]
Its surfactant properties and the ability of its parent amine to act as a capping agent for
nanoparticles suggest potential applications in drug delivery systems.[13][14] Cationic
surfactants can interact with negatively charged cell membranes, which can be a factor in drug
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uptake.[18][19] However, this interaction can also lead to cytotoxicity.[18] The use of long-chain
amines in lipid nanoparticles (LNPs), which are crucial for modern drug delivery, including
MRNA vaccines, highlights the relevance of this class of molecules.[14]

Biological Activity and Signaling Pathways

Direct studies on the specific signaling pathways affected by laurylamine hydrochloride are
not readily available in the public domain. However, the biological activity can be inferred from
the behavior of similar long-chain primary amines and cationic surfactants.

The primary biological interaction of such amphiphilic molecules is with cell membranes.[20]
Due to the negative charge of bacterial cell surfaces, cationic surfactants like laurylamine
hydrochloride are widely used as antimicrobial agents.[19][21] The proposed mechanism
involves the disruption of the cell membrane's integrity.[20] The hydrophobic tail can insert into
the lipid bilayer, leading to increased membrane fluidity, pore formation, and eventual cell lysis.
[20]

In the context of eukaryotic cells, the interaction with the plasma membrane can influence
cellular processes. The binding of cationic surfactant-DNA complexes to the cell membrane is a
critical step in transfection, although it can also lead to the trapping of these complexes on the
cell surface, limiting internalization.[22] Some long-chain amines have been shown to inhibit
the activity of enzymes like dynamin GTPase, which is involved in endocytosis.[23]

It is important to note that the biological effects of long-chain alkylamines can include toxicity to
aguatic organisms and potential irritant effects on skin, eyes, and the respiratory system in
humans.[1][24]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Buy Laurylamine hydrochloride | 929-73-7 [smolecule.com]

e 2. Dodecylamine hydrochloride - Hazardous Agents | Haz-Map [haz-map.com]

e 3. Laurylamine hydrochloride - Surfactant - FREEMHFE Rl [surfactant.top]

e 4. CAS 929-73-7: Dodecylammonium chloride | CymitQuimica [cymitquimica.com]
5. laurylamine hydrochloride - Wikidata [wikidata.org]

e 6. Dodecylammonium chloride | C12H28CIN | CID 458426 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 7. DODECYLAMINE HYDROCHLORIDE | 929-73-7 [chemicalbook.com]

¢ 8. Dodecylamine, hydrochloride | C12H28CIN | CID 13582 - PubChem
[pubchem.ncbi.nlm.nih.gov]

¢ 9. prepchem.com [prepchem.com]

¢ 10. Critical micelle concentration - Wikipedia [en.wikipedia.org]

© 2025 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/product/b1198900?utm_src=pdf-body-img
https://www.benchchem.com/product/b1198900?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s569487
https://www.haz-map.com/Agents/14005
https://www.surfactant.top/en/saa/?type=detail&id=6245
https://cymitquimica.com/cas/929-73-7/
https://www.wikidata.org/wiki/Q27252928
https://pubchem.ncbi.nlm.nih.gov/compound/Laurylamine-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/Laurylamine-hydrochloride
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9719512.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Dodecylamine_-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/Dodecylamine_-hydrochloride
https://prepchem.com/n-dodecylamine-hydrochloride/
https://en.wikipedia.org/wiki/Critical_micelle_concentration
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198900?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 11. benchchem.com [benchchem.com]
e 12. researchgate.net [researchgate.net]
e 13. benchchem.com [benchchem.com]
e 14. benchchem.com [benchchem.com]

e 15. Synthesis and characterization of dodecylamine-capped ultrasmall metallic palladium
nanoparticles (2 nm) - Nanoscale Advances (RSC Publishing) [pubs.rsc.org]

e 16. Synthesis and characterization of dodecylamine-capped ultrasmall metallic palladium
nanoparticles (2 nm) - Nanoscale Advances (RSC Publishing) DOI:10.1039/D5NA00528K
[pubs.rsc.org]

e 17. Colloidal synthesis of COA1204 nanoparticles using dodecylamine and their structural
characterization [scielo.org.mx]

» 18. Cationic Surfactants: Self-Assembly, Structure-Activity Correlation and Their Biological
Applications - PMC [pmc.ncbi.nim.nih.gov]

e 19. biorxiv.org [biorxiv.org]
e 20. researchgate.net [researchgate.net]
e 21. biorxiv.org [biorxiv.org]

o 22. Gene transfer by cationic surfactants is essentially limited by the trapping of the
surfactant/DNA complexes onto the cell membrane: a fluorescence investigation - PubMed
[pubmed.ncbi.nim.nih.gov]

e 23. Long chain amines and long chain ammonium salts as novel inhibitors of dynamin
GTPase activity - PubMed [pubmed.ncbi.nim.nih.gov]

e 24, Substrate specificity of a long-chain alkylamine-degrading Pseudomonas sp isolated
from activated sludge - PMC [pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [An In-Depth Technical Guide to Laurylamine
Hydrochloride (CAS 929-73-7)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1198900#laurylamine-hydrochloride-cas-number-
929-73-7-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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